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Compound of Interest

Compound Name:
Methyl 1-cyclopentene-1-

carboxylate

Cat. No.: B041561 Get Quote

Technical Data Sheet: Methyl 1-cyclopentene-1-
carboxylate
Audience: Researchers, scientists, and drug development professionals.

This document provides core physicochemical properties of Methyl 1-cyclopentene-1-
carboxylate, a cyclopentene derivative used as a starting material in the synthesis of various

chemical compounds.[1]

Chemical Properties and Identification
Methyl 1-cyclopentene-1-carboxylate is a colorless liquid.[1] It is utilized in organic synthesis,

for instance, in asymmetric oxidative Heck reactions and in the synthesis of azulene

derivatives.[1]

Below is a summary of the key molecular data for this compound.
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Identifier Value

Molecular Formula C₇H₁₀O₂

Molecular Weight 126.15 g/mol [2][3][4]

CAS Number 25662-28-6[2]

Linear Formula C₅H₇CO₂CH₃[2]

Logical Relationship of Compound Properties
The following diagram illustrates the direct association between the chemical compound and its

fundamental molecular properties.

Methyl 1-cyclopentene-1-carboxylate

Molecular Formula Molecular Weight

C7H10O2 126.15 g/mol

Click to download full resolution via product page

Caption: Molecular properties of Methyl 1-cyclopentene-1-carboxylate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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